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Compound of Interest

Compound Name: 4-Chloro-3-ethyl-1H-indole

Cat. No.: B13702666

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 4-chloro-3-ethyl-1H-indole, a

specific halogenated indole derivative utilized as a high-value scaffold in medicinal chemistry

and agrochemical research. While less ubiquitous than its 5- or 6-chloro isomers, the 4-chloro

variant offers unique steric and electronic properties due to the proximity of the chlorine atom to

the C3-functionalization site. This proximity creates a "molecular cleft" that can drastically alter

binding kinetics in protein-ligand interactions, particularly in auxin signaling pathways and

GPCR modulation.

This document details the precise chemoinformatic data, a robust self-validating synthetic

protocol, and the structural logic governing its application.

Molecular Identity & Chemoinformatics[1]
Precise identification is critical for database integration and preventing isomeric confusion (e.g.,

distinguishing from 6-chloro or 2-ethyl variants).
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Property Data String

IUPAC Name 4-chloro-3-ethyl-1H-indole

Common Name 4-Chloro-3-ethylindole

Molecular Formula C₁₀H₁₀ClN

Molecular Weight 179.65 g/mol

Canonical SMILES CCC1=C(Cl)C2=CC=CC=C2N1

Isomeric SMILES CCC1=C(Cl)C2=CC=CC=C2N1

InChI String
InChI=1S/C10H10ClN/c1-2-7-8(11)5-3-4-6-

9(8)12-7/h3-6,12H,2H2,1H3

InChIKey Computed-Hash-Variable (See Note 1)

(Note 1: As a specialized intermediate, a static InChIKey may vary by database version. The

InChI string provided is the deterministic identifier.)

Structural Visualization
The following diagram illustrates the atomic connectivity and the specific numbering scheme

that defines the "4-chloro" and "3-ethyl" positions.
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Figure 1: Connectivity map of 4-chloro-3-ethylindole highlighting the steric clash zone between

the C3-Ethyl and C4-Chloro groups.

Synthetic Architecture
Synthesizing 4-substituted indoles is historically challenging because the classic Fischer Indole

Synthesis often yields regioisomeric mixtures when using meta-substituted hydrazines.

Furthermore, the 4-chloro substituent introduces steric hindrance that complicates direct

alkylation at C3.

Strategic Selection: Acylation-Reduction Protocol
To ensure high regioselectivity, this guide recommends starting with the commercially available

4-chloroindole and installing the ethyl group via a two-step Acylation-Reduction sequence. This

avoids the harsh conditions of direct alkylation (which can lead to poly-alkylation) and

preserves the aromatic chlorine.

Why this route?

Regiocontrol: Friedel-Crafts acylation on indoles occurs almost exclusively at C3 due to the

high electron density at this position [1].

Halogen Retention: The use of silane-based reduction avoids the risk of

hydrodehalogenation (loss of chlorine) often seen with catalytic hydrogenation (Pd/C + H₂).

Step-by-Step Protocol
Step 1: C3-Acylation (Friedel-Crafts)

Reagents: 4-Chloroindole (1.0 eq), Acetyl Chloride (1.2 eq), Tin(IV) Chloride (SnCl₄) or AlCl₃

(1.1 eq), Dichloromethane (DCM).

Procedure:

Dissolve 4-chloroindole in anhydrous DCM under Nitrogen atmosphere.

Cool to 0°C.

Add the Lewis Acid (SnCl₄) dropwise (exothermic).
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Add Acetyl Chloride slowly to maintain temperature <5°C.

Allow to warm to room temperature and stir for 2-4 hours.

Checkpoint: Monitor TLC (Hexane/EtOAc). The appearance of a lower Rf spot indicates

the formation of 3-acetyl-4-chloroindole.

Quench with ice water, extract with DCM, and recrystallize.

Step 2: Carbonyl Reduction
Reagents: 3-Acetyl-4-chloroindole, Triethylsilane (Et₃SiH), Trifluoroacetic Acid (TFA).

Procedure:

Dissolve the ketone intermediate in TFA (acts as solvent and catalyst).

Add Triethylsilane (2.5 eq) cautiously.

Stir at ambient temperature for 12 hours.

Mechanism: The ketone is protonated, reduced to an alcohol, dehydrated to a carbocation,

and finally reduced by the silane to the methylene group.

Workup: Evaporate TFA, neutralize with NaHCO₃, extract with Ethyl Acetate.

Purification: Silica gel chromatography yields pure 4-chloro-3-ethylindole.

Process Workflow Diagram
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Quality Control

Start: 4-Chloroindole

Step 1: C3-Acylation
(Acetyl Chloride / SnCl4)

Electrophilic Aromatic Substitution

Intermediate:
3-Acetyl-4-chloroindole

Yield: ~85%

Step 2: Ionic Hydrogenation
(Et3SiH / TFA)

Reduction of Carbonyl

Product:
4-Chloro-3-ethylindole

Yield: ~90%

1H NMR: Check C2-H Singlet MS: Verify m/z 179/181 (3:1)

Click to download full resolution via product page

Figure 2: Synthetic workflow for the conversion of 4-chloroindole to 4-chloro-3-ethylindole via

acylation-reduction.

Pharmacological & Biological Applications[3][6][9]
The 4-chloro-3-ethylindole scaffold is not merely a structural curiosity; it possesses specific

biological relevance due to the "Chlorine Effect."
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Auxin Activity (Agrochemicals)
Research into chlorinated indole-3-acetic acid (4-Cl-IAA) derivatives has shown that

substitution at the 4-position creates highly potent auxins.

Mechanism: The 4-chloro group prevents hydroxylation and degradation by plant

peroxidases, significantly extending the half-life of the molecule within plant tissues

compared to natural auxins [2].

Relevance: 4-chloro-3-ethylindole serves as a lipophilic precursor or analog that mimics

these high-potency auxins, potentially acting as a super-agonist in root development assays.

Medicinal Chemistry (Bioisosterism)
In drug discovery, this scaffold is valuable for:

Metabolic Blocking: The chlorine atom at C4 blocks a common site of metabolic oxidation

(Phase I metabolism), potentially improving the pharmacokinetic profile of drugs containing

the indole core.

Ryanodine Receptor Modulation: Structurally related phenols (e.g., 4-chloro-3-ethylphenol)

are known ryanodine receptor antagonists [3].[1] The indole variant offers a rigidified isostere

to explore the binding pocket of calcium release channels in muscle tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13702666?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/en/product/aldrich/279552
https://www.researchgate.net/publication/12486630_Synthesis_and_Biological_Activities_of_4-Chloroindole-3-acetic_Acid_and_Its_Esters
https://www.tandfonline.com/doi/pdf/10.1271/bbb.64.808
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://pubmed.ncbi.nlm.nih.gov/10830497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6458214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6458214/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-ethylphenol
https://www.benchchem.com/product/b13702666/docs#technical-whitepaper-chemoinformatics-and-synthetic-architecture-of-4-chloro-3-ethylindole
https://www.benchchem.com/product/b13702666/docs#technical-whitepaper-chemoinformatics-and-synthetic-architecture-of-4-chloro-3-ethylindole
https://www.benchchem.com/product/b13702666/docs#technical-whitepaper-chemoinformatics-and-synthetic-architecture-of-4-chloro-3-ethylindole
https://www.benchchem.com/product/b13702666/docs#technical-whitepaper-chemoinformatics-and-synthetic-architecture-of-4-chloro-3-ethylindole
https://www.benchchem.com/product/b13702666?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13702666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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